Cas no 1807260-31-6 (Ethyl 5-cyano-6-(difluoromethyl)nicotinate)

• Product Name: Ethyl 5-cyano-6-(difluoromethyl)nicotinate
• CAS No: 1807260-31-6
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4903434
• Update Time: 2025-08-05

Ethyl 5-cyano-6-(difluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-6-(difluoromethyl)nicotinate

• Inchi： 1S/C10H8F2N2O2/c1-2-16-10(15)7-3-6(4-13)8(9(11)12)14-5-7/h3,5,9H,2H2,1H3
• InChI Key： JMQDVWWPWCROLK-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C(=O)OCC)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 5-cyano-6-(difluoromethyl)nicotinate

Ethyl 5-cyano-6-(difluoromethyl)nicotinate (CAS No. 1807260-31-6): A Comprehensive Overview

Ethyl 5-cyano-6-(difluoromethyl)nicotinate (CAS No. 1807260-31-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, presents a promising avenue for exploring novel therapeutic applications. Its molecular structure, featuring a cyano group and a difluoromethyl substituent, contributes to its distinctive reactivity and potential biological activity.

The synthesis of Ethyl 5-cyano-6-(difluoromethyl)nicotinate involves a series of well-defined chemical reactions that highlight the compound's complexity and the precision required in its preparation. The presence of the cyano group at the 5-position and the difluoromethyl group at the 6-position of the nicotinate backbone is crucial for its interaction with biological targets. These structural features have been extensively studied to understand their role in modulating biological pathways and their potential as pharmacophores.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing cyano and difluoromethyl groups. These functional groups are known for their ability to enhance binding affinity and metabolic stability, making them valuable in drug design. The study of Ethyl 5-cyano-6-(difluoromethyl)nicotinate has provided valuable insights into how these modifications can be leveraged to develop more effective and targeted therapies.

One of the most compelling aspects of Ethyl 5-cyano-6-(difluoromethyl)nicotinate is its potential application in addressing various therapeutic challenges. Research has indicated that this compound exhibits inhibitory activity against certain enzymes and receptors, which are implicated in various diseases. For instance, studies have shown that it may have utility in developing treatments for neurological disorders by modulating neurotransmitter activity. Additionally, its structural properties suggest potential applications in anti-inflammatory and anticancer therapies.

The difluoromethyl group, in particular, has been recognized for its ability to improve the pharmacokinetic profile of drug candidates. This group enhances lipophilicity and metabolic stability, which are critical factors for drug efficacy and duration of action. The incorporation of this moiety in Ethyl 5-cyano-6-(difluoromethyl)nicotinate underscores its potential as a lead compound for further development.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of Ethyl 5-cyano-6-(difluoromethyl)nicotinate with biological targets more accurately. Molecular docking studies have revealed that this compound can bind to specific protein receptors with high affinity, suggesting its potential as an inhibitor or modulator of these targets. These findings have opened up new avenues for designing drugs that can interact more effectively with biological systems.

The cyano group in the molecule also plays a significant role in its pharmacological activity. Cyano-substituted compounds are known for their ability to participate in hydrogen bonding and hydrophobic interactions, which are essential for stable binding to biological targets. This property has been exploited in various drug molecules to enhance their binding affinity and selectivity.

In conclusion, Ethyl 5-cyano-6-(difluoromethyl)nicotinate represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the cyano and difluoromethyl groups, contribute to its distinctive chemical properties and biological activity. Ongoing research continues to uncover new applications for this compound, making it a valuable asset in the quest for novel therapeutic agents.